Cas no 2171909-72-9 (N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2171909-72-9
• MF: C₁₀H₁₃F₃N₆
• MW: 274.245630979538
• CID: 5567021
• PubChem ID: 165596539
• Update Time: 2025-10-21

N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2171909-72-9
• N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1592045
• N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C10H13F3N6/c1-5(2)16-8-7-9(15-4-14-8)19(18-17-7)6(3)10(11,12)13/h4-6H,1-3H3,(H,14,15,16)
• InChI Key： LXRUQCJBZUJCLW-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C2C(=C(N=CN=2)NC(C)C)N=N1)(F)F

Computed Properties

• Exact Mass: 274.11537893g/mol
• Monoisotopic Mass: 274.11537893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 2171909-72-9)

N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 2171909-72-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazolopyrimidine class, known for its versatile applications in drug discovery and material science. The presence of a trifluoromethyl group enhances its metabolic stability and binding affinity, making it a valuable scaffold for developing bioactive molecules.

The molecular structure of N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine features a fused triazole and pyrimidine ring system, which is pivotal for its interaction with biological targets. Researchers have explored its potential as a kinase inhibitor, particularly in oncology and inflammation-related pathways. The compound's CAS number 2171909-72-9 is frequently searched in scientific databases, reflecting its relevance in current drug development trends.

One of the key advantages of this compound is its lipophilicity, attributed to the trifluoropropan-2-yl moiety. This property improves cell membrane permeability, a critical factor in bioavailability optimization. Recent studies highlight its utility in designing small-molecule therapeutics for diseases like cancer and autoimmune disorders. The growing interest in fluorinated compounds further underscores its importance in modern medicinal chemistry.

In addition to pharmaceutical applications, N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine has shown promise in agrochemical research. Its structural motifs are being investigated for developing novel pesticides and herbicides, leveraging its ability to disrupt enzymatic processes in pests. The compound's CAS 2171909-72-9 is often referenced in patents related to sustainable farming solutions.

The synthesis of N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine involves multi-step organic reactions, including cyclization and fluorination strategies. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and purity. Researchers are also exploring green chemistry approaches to minimize environmental impact during production.

From a commercial perspective, the demand for CAS 2171909-72-9 is rising due to its potential in high-value applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies and research institutions. Its unique properties align with the industry's shift toward targeted therapies and precision medicine.

For researchers and industry professionals, understanding the physicochemical properties of N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for formulation development. Analytical methods like HPLC and NMR are commonly used for quality control.

In summary, N-(propan-2-yl)-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 2171909-72-9) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its role in advancing drug discovery and sustainable agriculture makes it a focal point for future research and development.